molecular formula C14H10N2O2 B8803460 6-Nitro-2-phenyl-1H-indole CAS No. 500992-30-3

6-Nitro-2-phenyl-1H-indole

Cat. No. B8803460
CAS RN: 500992-30-3
M. Wt: 238.24 g/mol
InChI Key: KOKFKNWGEUIDRP-UHFFFAOYSA-N
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Description

6-Nitro-2-phenyl-1H-indole is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Nitro-2-phenyl-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Nitro-2-phenyl-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

500992-30-3

Product Name

6-Nitro-2-phenyl-1H-indole

Molecular Formula

C14H10N2O2

Molecular Weight

238.24 g/mol

IUPAC Name

6-nitro-2-phenyl-1H-indole

InChI

InChI=1S/C14H10N2O2/c17-16(18)12-7-6-11-8-13(15-14(11)9-12)10-4-2-1-3-5-10/h1-9,15H

InChI Key

KOKFKNWGEUIDRP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC3=C(N2)C=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(5-nitro-2-(phenylethynyl)phenyl)butyramide (580 mg, 1.88 mmol) in 1-Methyl-2-pyrrolidinone (20 mL) under nitrogen was added potassium tert-butoxide (243 mg, 2.16 mmol). The resulting solution was heated at 70° C. for 6 h, and then left at room temperature for 16 h. Water was added and the aqueous layer was extracted several times with ethyl acetate. The combined organic layers were washed 10 times with water, 3 times with brine, dried over anhydrous MgSO4 and evaporated. The resulting material was purified by column chromatography eluting with ethyl acetate/hexanes 15:85 v/v to afford 175 mg (39%) of the title compound.
Name
N-(5-nitro-2-(phenylethynyl)phenyl)butyramide
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
243 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
39%

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